Cas no 256228-65-6 (1H-Indazole-3,7-dicarbonitrile)

• Product Name: 1H-Indazole-3,7-dicarbonitrile
• CAS No: 256228-65-6
• MF: C₉H₄N₄
• MW: 168.154860496521
• CID: 1109880
• PubChem ID: 16726527
• Update Time: 2025-04-20

1H-Indazole-3,7-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3,7-dicarbonitrile
• 256228-65-6
• DTXSID801305760

• Inchi： 1S/C9H4N4/c10-4-6-2-1-3-7-8(5-11)12-13-9(6)7/h1-3H,(H,12,13)
• InChI Key： VYNPMVFKAWMMCJ-UHFFFAOYSA-N
• SMILES： N1C2C(C#N)=CC=CC=2C(C#N)=N1

Computed Properties

• Exact Mass: 168.043596145g/mol
• Monoisotopic Mass: 168.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.3Ų